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Compound of Interest

Compound Name: 4-Fluorophenyl acetate

Cat. No.: B1330353

This guide provides a comprehensive overview of 4-Fluorophenyl acetate, a versatile
chemical compound utilized in various scientific fields, including pharmaceutical development
and organic synthesis. For researchers, scientists, and drug development professionals, a clear

understanding of its alternative names and identifiers is crucial for accurate documentation and
literature searches.

Nomenclature and Identifiers

4-Fluorophenyl acetate is known by several synonyms and is cataloged across numerous
chemical databases. These identifiers are essential for unambiguous reference in research and
regulatory documentation.
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Identifier Type Value
IUPAC Name (4-fluorophenyl) acetate[1]
CAS Number 405-51-6[1][2][3][4][5][6]

Molecular Formula

C8H7FO2[1][2][3][5][6]

Molecular Weight 154.14 g/mol [1][2][3][5][6]
PubChem CID 136253[1][2]
MDL Number MFCD00041361[1][2][3][5][6]

EINECS Number

405-051-6[5]

BRN

1864956[3][7]

ChEMBL ID

CHEMBL452652[1]

DSSTox Substance ID

DTXSID20193509[1]

INChl=1S/C8H7FO2/c1-6(10)11-8-4-2-7(9)3-5-

InChl

8/h2-5H,1H3[1]
InChiKey ZNOREXRHKZXVPC-UHFFFAOY SA-N[1][3]
SMILES CC(=0)0C1=CC=C(C=C1)F[1][6]

Common Synonyms

The following are commonly used synonyms for 4-Fluorophenyl acetate in scientific literature

and chemical catalogs:

Acetic acid 4-fluorophenyl ester[1][2][4][5]

1-Acetoxy-4-fluorobenzene[1][2][3][4][5]

p-Fluorophenyl acetate[1][3]

Phenol, 4-fluoro-, acetate[1][6]

4-Fluorophenol acetate[3]
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e Acetic acid p-fluorophenyl ester
e 4-Fluorophenyl ethanoate

This variety in nomenclature underscores the importance of using standardized identifiers like
the CAS number to avoid ambiguity.

Experimental Protocols

Detailed experimental protocols involving 4-Fluorophenyl acetate are highly dependent on the
specific application (e.g., synthesis of a particular pharmaceutical intermediate, use as a
protecting group). Researchers should refer to specific publications in their field of interest for
detailed methodologies. Key considerations in handling and experimental design include its
physical properties as a colorless to almost colorless clear liquid and its boiling point of 86 °C
at 26 mmHg.[2]

Data Visualization

To illustrate the relationships between the primary name and its various identifiers, the following
diagram provides a clear classification.

Classification of 4-Fluorophenyl acetate Identifiers

4-Fluorophenyl acetate

/ 7 N \

Systematic & Structura Registry Numbe D\asbase Identifiers Common Synonyms

(4-fluorophenyl) acetate 136253 Acetic acid 4-fluorophenyl ester

CC(=0)OC1=CC=C(C=C1)F 405-051-6 MFCD00041361 1-Acetoxy-4-fluorobenzene
INChl=1S/C8H7FQO2/... 1864956 CHEMBL452652 p-Fluorophenyl acetate
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Caption: Hierarchical classification of identifiers for 4-Fluorophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Fluorophenyl acetate
and Its Synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330353#synonyms-for-4-fluorophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

